Cas no 733019-13-1 (1-(prop-2-yn-1-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 1-(prop-2-yn-1-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 733019-13-1
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 559410
• PubChem ID: 45084715
• Update Time: 2025-04-19

1-(prop-2-yn-1-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 1-(2-propyn-1-yl)-
• 1H-Pyrrole-2-carboxylicacid, 1-(2-propynyl)- (9CI)
• 1-(prop-2-yn-1-yl)-1H-pyrrole-2-carboxylic acid
• AKOS006380982
• EN300-1246714
• DTXSID90665667
• Z1205496322
• CS-0225702
• 1-prop-2-ynylpyrrole-2-carboxylic acid
• SCHEMBL10428510
• 733019-13-1

• Inchi： 1S/C8H7NO2/c1-2-5-9-6-3-4-7(9)8(10)11/h1,3-4,6H,5H2,(H,10,11)
• InChI Key： QYDMBFZILHJOEV-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN1CC#C)=O

Computed Properties

• Exact Mass: 149.048
• Monoisotopic Mass: 149.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2
• XLogP3: 0.7